N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(methylthio)benzamide

• IUPAC Name: 2-methylsulfanyl-N-(7-methyl-[1,3]thiazolo[4,5-g][1,3]benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H13N3OS3/c1-9-18-11-7-8-12-15(14(11)23-9)24-17(19-12)20-16(21)10-5-3-4-6-13(10)22-2/h3-8H,1-2H3,(H,19,20,21)
• InChI Key: VRPRGHRBJCXCEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(S1)C3=C(C=C2)N=C(S3)NC(=O)C4=CC=CC=C4SC
• Molecular Formula: C17H13N3OS3
• Molecular Weight: 371.5 g/mol

Description

N-(7-methylbenzo[1,2-d:4,3-d']bis(thiazole)-2-yl)-2-(methylthio)benzamide, commonly known as MMB, is a synthetic compound that has garnered significant attention in the scientific community due to its potential use in various fields of research. MMB is a benzothiazole derivative that has been synthesized using a variety of methods. Its unique structure and properties make it a promising candidate for research in the fields of medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Anticancer and Antibacterial Applications

Research has demonstrated the synthesis of novel compounds exhibiting significant anticancer and antibacterial activities. For instance, Schiff’s bases containing a thiadiazole scaffold and benzamide groups were synthesized and showed promising anticancer activity against various human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer, with molecular docking studies providing insights into their mechanism of action (Tiwari et al., 2017). Furthermore, novel bisamides derivatives containing benzothiazole exhibited certain antibacterial activities, suggesting potential antimicrobial applications (Lu Ping, 2012).

Synthesis and Biological Activity Studies

The synthesis of novel bisamide compounds containing a benzothiazole unit demonstrated antitumor activity in vitro, indicating the potential of these compounds in cancer research (Lu Ping, 2012). Additionally, novel synthesis of 2-substituted derivatives of 3-cyano-4-imino-2-methylthio-8-methoxy-4H-pyrimido[2,1-b][1,3]benzothiazole and related compounds showed antimicrobial activity, further highlighting the biological relevance of such structures (Badne et al., 2011).

Catalytic and Photophysical Applications

Research into the coordination chemistry of bidentate bis(NHC) ligands with different NHC donors revealed the formation of complexes with potential catalytic applications, emphasizing the versatility of thiazole-based compounds in chemistry (Schick et al., 2014). Moreover, the study of excited state intramolecular proton transfer fluorescence of benzothiazole derivatives showcases the photophysical properties of these compounds, suggesting their use in materials science and sensing applications (Zhang & Ma, 2017).